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Compound of Interest

Compound Name: 2-Iodo-1-methyl-3-nitrobenzene

Cat. No.: B1295850 Get Quote

2-Iodo-1-methyl-3-nitrobenzene is an aromatic organic compound with the chemical formula

C₇H₆INO₂. It serves as a versatile intermediate in organic synthesis, particularly in the creation

of more complex molecules for pharmaceuticals and agrochemicals.[1] A summary of its key

physical and chemical properties is presented below.

Property Value Source

CAS Number 6277-17-4 [1][2]

Molecular Formula C₇H₆INO₂ [1]

Molecular Weight 263.03 g/mol [1]

Melting Point 62-69 °C [1]

Appearance Yellow powder [1]

Synonyms
2-Iodo-3-methylnitrobenzene,

2-Iodo-3-nitrotoluene
[1]

Theoretical Solubility Profile
The solubility of a compound is fundamentally governed by its molecular structure and the

principle of "like dissolves like."[3][4] By examining the functional groups present in 2-iodo-1-
methyl-3-nitrobenzene, we can predict its solubility behavior in various solvents.
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The molecule consists of a benzene ring substituted with a methyl group (-CH₃), a nitro group

(-NO₂), and an iodine atom (-I). The benzene ring and the methyl group are nonpolar, while the

nitro group is strongly polar and the iodine atom is weakly polar. Overall, the presence of the

large nonpolar aromatic ring and the weakly polar substituents suggests that the molecule is

predominantly nonpolar to weakly polar.

Caption: Molecular structure of 2-iodo-1-methyl-3-nitrobenzene highlighting key functional

groups.

Based on this structure, the following solubility predictions can be made:

Water (Polar Protic): The compound is expected to be insoluble or sparingly soluble in water.

The large nonpolar surface area of the benzene ring and the lack of significant hydrogen

bonding capabilities will limit its interaction with highly polar water molecules.

Alcohols (e.g., Methanol, Ethanol) (Polar Protic): Solubility is likely to be moderate. While

these solvents are polar, their alkyl chains provide some nonpolar character that can interact

with the benzene ring.

Acetone, Ethyl Acetate (Polar Aprotic): Good solubility is anticipated in these solvents. Their

polarity can interact with the nitro group, while their organic nature allows for favorable

interactions with the rest of the molecule.

Dichloromethane, Chloroform (Weakly Polar): High solubility is expected due to the similar

weakly polar nature of both the solute and the solvents.

Hexane, Toluene (Nonpolar): Moderate to good solubility is likely, especially in toluene,

where pi-stacking interactions between the aromatic rings can occur.

Known Solubility Data
Specific quantitative solubility data for 2-iodo-1-methyl-3-nitrobenzene is not extensively

reported in publicly available literature. However, qualitative descriptions consistently state that

it is soluble in organic solvents. This aligns with the theoretical predictions based on its

molecular structure. For many research and development applications, this qualitative

understanding is sufficient for selecting appropriate reaction or purification solvents. However,
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for applications such as crystallography or formulation development, precise quantitative data

is necessary and must be determined experimentally.

Experimental Protocol for Solubility Determination
The following is a detailed, step-by-step methodology for the experimental determination of the

solubility of 2-iodo-1-methyl-3-nitrobenzene. This protocol is designed to be a self-validating

system, ensuring accurate and reproducible results.

Materials and Equipment
2-Iodo-1-methyl-3-nitrobenzene (solid)

Selected solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1295850?utm_src=pdf-body
https://www.benchchem.com/product/b1295850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Add excess 2-iodo-1-methyl-3-nitrobenzene to a known volume of solvent in a vial

Equilibrate at a constant temperature with agitation for 24-48 hours

Allow the solution to settle, letting excess solid precipitate

Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter

Accurately dilute the filtered, saturated solution with a suitable solvent

Analyze the diluted solution by HPLC or UV-Vis spectrophotometry

Calculate the concentration of the saturated solution based on a pre-established calibration curve

End

Click to download full resolution via product page
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Caption: Experimental workflow for determining the solubility of 2-iodo-1-methyl-3-
nitrobenzene.

Step-by-Step Methodology
Preparation of a Saturated Solution:

To a series of vials, add a precisely measured volume of the chosen solvent (e.g., 5.0 mL).

Add an excess amount of 2-iodo-1-methyl-3-nitrobenzene to each vial. The presence of

undissolved solid at the end of the experiment is crucial to ensure saturation.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker or incubator. Temperature control is

critical as solubility is temperature-dependent.[4] A standard temperature of 25 °C is often

used.

Agitate the samples for a sufficient period to allow the system to reach equilibrium. For

many organic compounds, 24 to 48 hours is adequate.

Sample Collection and Preparation:

After equilibration, cease agitation and allow the vials to stand undisturbed at the same

constant temperature for several hours to allow the excess solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pipette.

Immediately filter the aliquot through a syringe filter into a clean, dry vial. This step is

critical to remove any undissolved microcrystals.

Quantification:

Accurately dilute the filtered saturated solution with a suitable solvent to a concentration

that falls within the linear range of the analytical instrument.
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Analyze the diluted sample using a calibrated HPLC-UV or UV-Vis spectrophotometer. A

pre-established calibration curve using standard solutions of known concentrations of 2-
iodo-1-methyl-3-nitrobenzene is essential for accurate quantification.

Data Calculation and Reporting:

From the analytical measurement and the dilution factor, calculate the concentration of the

original saturated solution.

Report the solubility in standard units, such as milligrams per milliliter (mg/mL) or moles

per liter (mol/L), and always specify the temperature at which the measurement was

made.

Safety Precautions
2-Iodo-1-methyl-3-nitrobenzene should be handled with appropriate safety measures. It may

be harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.

[5][6][7] Always work in a well-ventilated area, preferably a fume hood, and wear personal

protective equipment, including gloves, safety glasses, and a lab coat.[6] Consult the Safety

Data Sheet (SDS) for detailed handling and disposal information.[5][6][7][8]

Conclusion
While specific quantitative solubility data for 2-iodo-1-methyl-3-nitrobenzene is not readily

available in the literature, a strong theoretical understanding of its solubility can be derived from

its molecular structure. It is predicted to be soluble in a range of common organic solvents and

poorly soluble in water. For applications requiring precise solubility values, the experimental

protocol detailed in this guide provides a robust and reliable method for their determination.

This understanding and the ability to experimentally verify solubility are crucial for the effective

application of this compound in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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